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Compound of Interest

Compound Name: BI-D1870

Cat. No.: B1684656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BI-D1870 is a potent and specific, cell-permeable, ATP-competitive inhibitor of the p90

ribosomal S6 kinase (RSK) family of serine/threonine kinases.[1][2][3] It effectively inhibits

RSK1, RSK2, RSK3, and RSK4 with IC50 values in the low nanomolar range, demonstrating

significant selectivity over other kinases.[2][4] These characteristics make BI-D1870 a valuable

tool for investigating the physiological and pathological roles of RSK signaling in cellular

processes such as cell proliferation, survival, and motility.[2] Proper preparation of a stable and

accurate stock solution is the first critical step for reliable and reproducible experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of BI-D1870 is presented in the table below.
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Property Value Source(s)

Molecular Weight 391.42 g/mol [1][4][5]

Molecular Formula C₁₉H₂₃F₂N₅O₂ [1][3][6]

Appearance White to off-white solid [6]

Purity >98%

Solubility

   DMSO Up to 100 mg/mL (255.48 mM) [4][5]

   Ethanol Soluble [1][7]

   Water Insoluble [2][4]

   DMF 10 mg/mL [3]

   DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL [3]

Storage (Powder) -20°C for up to 3 years [2][4][5]

Storage (in Solvent)
-80°C for up to 2 years, -20°C

for up to 1 year
[4][5][6]

Experimental Protocol: Preparation of a 10 mM BI-
D1870 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BI-D1870 in dimethyl

sulfoxide (DMSO).

Materials:

BI-D1870 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated precision balance
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Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Acclimatization: Before opening, allow the vial of BI-D1870 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture, which

can affect the stability and solubility of the compound.

Weighing: Tare a clean, dry microcentrifuge tube or amber vial on a calibrated balance.

Carefully weigh the desired amount of BI-D1870 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 3.914 mg of BI-D1870 (Molecular Weight = 391.42 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed BI-D1870
powder. To continue the example, add 1 mL of DMSO to the 3.914 mg of powder.

Note on DMSO: Use fresh, high-quality anhydrous DMSO as moisture can reduce the

solubility of BI-D1870.[4]

Dissolution: Tightly cap the tube/vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath or brief sonication can be used to aid

dissolution if necessary.[7] Visually inspect the solution to ensure there are no visible

particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[4]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[5][6] When ready to use, thaw a single aliquot at room

temperature and dilute it to the desired final concentration in the appropriate cell culture

medium or assay buffer.
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The following diagrams illustrate the signaling pathway inhibited by BI-D1870 and a typical

experimental workflow for its use.
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Caption: BI-D1870 inhibits the RSK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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